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Compound of Interest

Compound Name: Zirconium nitrate pentahydrate

Cat. No.: B3238063

Essential Safety and Handling Guide for
Zirconium Nitrate Pentahydrate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Zirconium nitrate pentahydrate, a strong oxidizing agent that requires careful
management to mitigate risks.

Chemical Identifier:

e Name: Zirconium nitrate pentahydrate
e CAS Number: 13986-27-1[1]

o Appearance: White crystalline solid[2]
Primary Hazards:

o Oxidizer: May intensify fire; oxidizer.[1][3] It can accelerate the burning of combustible
materials, and if large quantities are involved in a fire or the combustible material is finely
divided, an explosion may result.[2]

o Eye Damage: Causes serious eye damage, with a risk of blindness.[1][3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3238063?utm_src=pdf-interest
https://www.benchchem.com/product/b3238063?utm_src=pdf-body
https://www.benchchem.com/product/b3238063?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://cameochemicals.noaa.gov/chemical/4834
https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://cameochemicals.noaa.gov/chemical/4834
https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3238063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

» Skin and Respiratory Irritation: Inhalation of dust may irritate the nose and throat. Contact

with skin causes irritation.[2]

Personal Protective Equipment (PPE)

When handling Zirconium nitrate pentahydrate, the following personal protective equipment

is mandatory to ensure personal safety.

Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[3] A face shield may also be

necessary.

To protect against splashes
and dust that can cause

serious eye damage.[1][3]

Skin Protection

Chemical-resistant gloves
(tested according to EN 374),
such as nitrile rubber.[1] Wear
fire/flame resistant and
impervious clothing.[3][4] An
emergency shower should be

readily available.[5]

To prevent skin irritation and
burns.[2][6] Contaminated
clothing should be removed
immediately and washed

before reuse.[5]

Respiratory Protection

For operations generating
dust, a full-face particle
respirator type N100 (US) or
type P3 (EN 143) is
appropriate.[7] If exposure
limits are exceeded, a full-face
supplied-air respirator should
be used.[3][7]

To prevent irritation of the
respiratory tract from dust
inhalation.[2]

Occupational Exposure Limits

Adherence to established exposure limits is critical to prevent adverse health effects from

prolonged or excessive exposure to zirconium compounds.
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Jurisdiction/Agency Limit Type Value

UK (EH40/2005) TWA (8-hour) 5 mg/m3 (as Zn)[1]
UK (EH40/2005) STEL (15-minute) 10 mg/ms3 (as Zr)[1]
NIOSH IDLH 25 mg/m3 (as Zn)[2]

Standard Operating Procedures

Handling and Storage:

e Handle in a well-ventilated area to avoid dust formation.[3][4]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][4]

e Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][8]

o Keep/store away from clothing and other combustible materials.[1][4] Incompatible materials
include organic materials, hydrocarbons, and reducing agents.[5]

Disposal Plan:
o Dispose of waste material in accordance with national and local regulations.[6]
» Do not mix with other waste. Leave chemicals in their original containers.[6]

o For spills, the collected material may need to be disposed of as hazardous waste. Contact
your state's Department of Environmental Protection (DEP) or the regional EPA office for
specific recommendations.[5]

o Contaminated packaging should be triple rinsed and can then be offered for recycling or
reconditioning.[3]

Emergency Protocols

First Aid:
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 Ifin Eyes: Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids
apart.[1][9] Remove contact lenses if present and easy to do. Continue rinsing and seek
immediate medical attention from an ophthalmologist.[1]

 If on Skin: Remove contaminated clothing immediately.[9] Rinse the skin with water or
shower.[1] Wash the affected area with soap and water.[3]

« If Inhaled: Move the person to fresh air.[3][9] If breathing is difficult, give oxygen.[3] Seek
medical advice if symptoms persist.[1]

« |If Swallowed: Rinse the mouth with water.[3][9] Do NOT induce vomiting.[3] Never give
anything by mouth to an unconscious person.[3] Call a doctor or Poison Control Center
immediately.[3]

Spill Response:

An immediate and coordinated response is critical in the event of a spill to prevent harm to
personnel and the environment.

Caption: Workflow for Zirconium Nitrate Pentahydrate Spill Response.

Firefighting Measures:

This substance is an oxidizer and may intensify a fire.[1][5]

For small fires, use water. Do not use dry chemicals or foams.[2]

For large fires, flood the fire area with water from a distance.[2]

Firefighters should wear self-contained breathing apparatus (SCBA).[1][3]

Toxic oxides of nitrogen may be produced in a fire.[2] Containers may explode if heated.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://www.echemi.com/sds/zirconiumiv-nitrate-pd180521114960.html
https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://www.echemi.com/sds/zirconiumiv-nitrate-pd180521114960.html
https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://www.echemi.com/sds/zirconiumiv-nitrate-pd180521114960.html
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://www.echemi.com/sds/zirconiumiv-nitrate-pd180521114960.html
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://www.benchchem.com/product/b3238063?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2049.pdf
https://cameochemicals.noaa.gov/chemical/4834
https://cameochemicals.noaa.gov/chemical/4834
https://www.carlroth.com/medias/SDB-1HPN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY0NTF8YXBwbGljYXRpb24vcGRmfGFEZzVMMmc0T1M4NU1qSTFPREU1TmpVeU1USTJMMU5FUWw4eFNGQk9YMGRDWDBWT0xuQmtaZ3w1NjczOGJlMTIxYzA3ODFmYjUzYzViYTNmYTE4ZjBlMDUzNWQ2YzA3ZmU0YjFiZDRmY2I3ZDVkYjY1NjFmYjJl
https://www.chemicalbook.com/msds/zirconium-nitrate.pdf
https://cameochemicals.noaa.gov/chemical/4834
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2049.pdf
https://www.benchchem.com/product/b3238063?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3238063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

. carlroth.com [carlroth.com]

. ZIRCONIUM NITRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. chemicalbook.com [chemicalbook.com]

. echemi.com [echemi.com]

. nj.gov [nj.gov]

. sigmaaldrich.com [sigmaaldrich.com]

. ultramet.com [ultramet.com]

. Zirconium nitrate - Sciencemadness Wiki [sciencemadness.org]

°
(] [e0] ~ (o)) )] EaN w N -

. echemi.com [echemi.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Zirconium
nitrate pentahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3238063#personal-protective-equipment-for-
handling-zirconium-nitrate-pentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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